Cas no 52270-45-8 (Neodecanoic acid,iron(2+) salt (9CI))

• Product Name: Neodecanoic acid,iron(2+) salt (9CI)
• CAS No: 52270-45-8
• MF: C₂₀H₃₈FeO₄
• MW: 398.358328342438
• CID: 382207
• PubChem ID: 6452606
• Update Time: 2025-04-19

Neodecanoic acid,iron(2+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Neodecanoic acid,iron(2+) salt (9CI)
• iron(2+) neodecanoate
• iron(2+) bis(7,7-dimethyloctanoate)
• 90342-31-7
• EINECS 257-799-6
• SLEMZXQMOMKPCD-UHFFFAOYSA-L
• DTXSID60200302
• SCHEMBL672258
• EINECS 291-168-6
• tert-Decanoic acid, iron(2+) salt, basic
• 52270-45-8

• Inchi： 1S/2C10H20O2.Fe/c2*1-10(2,3)8-6-4-5-7-9(11)12;/h2*4-8H2,1-3H3,(H,11,12);/q;;+2/p-2
• InChI Key： SLEMZXQMOMKPCD-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(CCCCCC(C)(C)C)=O.[O-]C(CCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 396.21674
• Monoisotopic Mass: 398.211952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 265.6°Cat760mmHg
• Flash Point: 121.3°C
• PSA: 80.26